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Compound of Interest

Compound Name: Ethylidenecyclohexane

Cat. No.: B092872 Get Quote

A Technical Guide to the Physical Properties of
Ethylidenecyclohexane
This technical guide provides a comprehensive overview of the key physical properties of

ethylidenecyclohexane, with a specific focus on its boiling point and density. This document is

intended for researchers, scientists, and professionals in the field of drug development and

other scientific disciplines who require accurate data and methodologies for handling this

compound.

Core Physical Properties
Ethylidenecyclohexane is a colorless liquid organic compound.[1] It is characterized by a

cyclohexane ring substituted with an ethylidene group. This structure contributes to its notable

physical and chemical characteristics, including its application as a substrate in various

chemical reactions.[2][3]

Quantitative Data Summary
The following table summarizes the key physical properties of ethylidenecyclohexane as

reported in the literature.
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Physical Property Value Notes

Boiling Point 136 °C
At standard atmospheric

pressure (lit.)

Density 0.822 g/mL At 25 °C (lit.)

Molecular Formula C₈H₁₄

Molecular Weight 110.20 g/mol

Refractive Index 1.462 At 20 °C (lit.)

Flash Point 23.9 °C

Melting Point 55 °C

Experimental Protocols for Property Determination
Accurate determination of physical properties is crucial for the application and handling of

chemical compounds. The following sections detail standard laboratory protocols for measuring

the boiling point and density of organic liquids like ethylidenecyclohexane.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[4] For ethylidenecyclohexane, a common and effective method for determining its

boiling point is through distillation.[5][6][7]

Distillation Method:

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a receiving flask.

Sample Preparation: A measured volume of ethylidenecyclohexane is placed in the

distilling flask, along with a few boiling chips to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into

contact with the thermometer bulb.
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Temperature Reading: The temperature is recorded when it stabilizes, indicating that the

vapor and liquid are in equilibrium. This stable temperature is the boiling point of the

substance.[8]

Condensation: The vapor then passes into the condenser, where it cools and liquefies, and is

collected in the receiving flask.

A microscale alternative for smaller sample volumes is the Thiele tube method, which involves

heating the sample in a small tube with an inverted capillary tube.[9]

Density Determination
Density is a fundamental physical property defined as the mass per unit volume of a

substance. A highly precise method for determining the density of liquids is by using a

pycnometer. The ASTM D1217 standard test method provides a detailed procedure for this,

particularly for hydrocarbons.[10][11][12][13]

Pycnometer Method:

Calibration: The pycnometer, a glass flask with a specific volume, is first cleaned, dried, and

weighed empty. It is then filled with a reference liquid of known density, such as distilled

water, and weighed again to determine its exact volume.

Sample Measurement: The pycnometer is emptied, dried, and then filled with

ethylidenecyclohexane.

Weighing: The filled pycnometer is weighed.

Calculation: The density of the ethylidenecyclohexane is calculated by dividing the mass of

the sample (weight of the filled pycnometer minus the weight of the empty pycnometer) by

the volume of the pycnometer determined in the calibration step.

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of ethylidenecyclohexane.
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Experimental Workflow for Physical Property Determination

Boiling Point Determination (Distillation)
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Weigh Empty Pycnometer

Calibrate with Distilled Water
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Weigh Filled Pycnometer

Calculate Density

Start

Click to download full resolution via product page

Caption: Workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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